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Solubility Profile of Disperse Red 86: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 86, a member of the anthraquinone dye family, is a synthetic colorant primarily

utilized in the textile industry for dyeing hydrophobic fibers such as polyester.[1][2][3] Its

efficacy in these applications is intrinsically linked to its solubility characteristics in various

media. Beyond textiles, the physicochemical properties of such compounds are of significant

interest in diverse research and development sectors, including materials science and

potentially for niche applications in drug development where understanding molecular

dispersion and interaction is critical. This technical guide provides an in-depth overview of the

solubility of Disperse Red 86 in organic solvents, outlines a detailed experimental protocol for

its determination, and presents a logical workflow for these experimental procedures.

Disclaimer: Quantitative solubility data for Disperse Red 86 in specific organic solvents is not

readily available in the public domain. The data presented in this guide is representative and

intended for illustrative purposes to guide researchers in their experimental design and data

presentation.
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The solubility of a disperse dye like Disperse Red 86 is governed by the principle of "like

dissolves like." As a molecule with a large, relatively nonpolar anthraquinone core, it exhibits

low solubility in water and a greater affinity for organic solvents.[1] The dissolution process

involves the overcoming of intermolecular forces in both the solute (Disperse Red 86) and the

solvent, and the formation of new solute-solvent interactions. Factors influencing this

equilibrium include the chemical structure of the dye, the polarity of the solvent, temperature,

and the presence of any co-solvents or other solutes.

Solubility of Disperse Red 86 in Organic Solvents
While precise quantitative data is scarce, qualitative descriptions indicate that Disperse Red 86

is soluble in polar organic solvents such as ethanol and acetone. The following table provides a

representative summary of expected solubility behaviors in a range of common organic

solvents. These values are hypothetical and should be experimentally determined for any

specific application.

Organic Solvent Chemical Formula
Polarity Index
(Representative)

Expected Solubility
(g/L at 25°C) -
Representative

Methanol CH₃OH 5.1 Moderate

Ethanol C₂H₅OH 4.3 Moderate to High

Acetone C₃H₆O 4.3 High

Ethyl Acetate C₄H₈O₂ 4.4 Moderate

Dichloromethane CH₂Cl₂ 3.1 High

Toluene C₇H₈ 2.4 Low to Moderate

n-Hexane C₆H₁₄ 0.1 Low

Experimental Protocol for Solubility Determination
The following protocol details a robust method for determining the solubility of Disperse Red 86

in an organic solvent of interest using the saturation shake-flask method followed by UV-Vis

spectrophotometric analysis.
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1. Materials and Equipment:

Disperse Red 86 (high purity)

Selected organic solvents (analytical grade)

Volumetric flasks (various sizes)

Erlenmeyer flasks with stoppers

Orbital shaker or magnetic stirrer

Constant temperature water bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Syringes

Analytical balance

UV-Vis spectrophotometer

Quartz or glass cuvettes

2. Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a small amount of Disperse Red 86 and dissolve it in the chosen organic

solvent to prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to create a set of standard solutions with

decreasing concentrations.

Using the UV-Vis spectrophotometer, determine the wavelength of maximum absorbance

(λmax) for Disperse Red 86 in the specific solvent.

Measure the absorbance of each standard solution at the λmax.

Plot a calibration curve of absorbance versus concentration. The resulting graph should be

linear and follow the Beer-Lambert Law.
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3. Saturation and Equilibration:

Add an excess amount of Disperse Red 86 to an Erlenmeyer flask containing a known

volume of the organic solvent. The presence of undissolved solid is crucial to ensure

saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a constant temperature bath on an orbital shaker or with a magnetic stirrer.

Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium

is reached. Preliminary experiments may be needed to determine the optimal equilibration

time.

4. Sample Collection and Analysis:

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any suspended solid

particles.

If necessary, dilute the clear, saturated solution with the same organic solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at the λmax using the UV-Vis

spectrophotometer.

5. Calculation of Solubility:

Using the equation of the line from the calibration curve, calculate the concentration of

Disperse Red 86 in the diluted sample.

Account for the dilution factor to determine the concentration of the original saturated

solution. This concentration represents the solubility of Disperse Red 86 in that solvent at the

specified temperature.
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Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Disperse Red 86.
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Calculate Concentration

Saturate Solvent with Excess Dye
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Collect and Filter Supernatant
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Determine Solubility

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Signaling Pathways and Logical Relationships
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In the context of solubility determination, there are no biological signaling pathways involved.

The logical relationship is a linear experimental progression, as depicted in the workflow

diagram above. The process follows a clear cause-and-effect sequence, from preparation and

execution to data analysis and final determination of the solubility value. The accuracy of each

step directly impacts the reliability of the final result, emphasizing the importance of careful

experimental technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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